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Compound of Interest

Compound Name: Butyl Stearate

Cat. No.: B1677921 Get Quote

An In-depth Technical Guide to Butyl Stearate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on butyl stearate (CAS No: 123-95-

5), a versatile fatty acid ester. It covers its chemical and physical properties, synthesis

protocols, analytical methodologies, and key applications, with a focus on data relevant to

research and development.

Core Chemical and Physical Data
Butyl stearate is the ester formed from the condensation of stearic acid and n-butanol. Its

properties make it a valuable excipient and specialty chemical in various high-technology

sectors.

Table 1: Chemical Identifiers and Molecular Properties
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Identifier Value

CAS Number 123-95-5

Molecular Formula C₂₂H₄₄O₂

Molecular Weight 340.58 g/mol

IUPAC Name butyl octadecanoate

Synonyms n-Butyl stearate, Stearic acid butyl ester

Table 2: Physical and Chemical Properties
Property Value Source

Appearance
Colorless to pale yellow oily

liquid or waxy solid
[1][2]

Odor Faintly fatty odor [3]

Melting Point 17-22 °C [4]

Boiling Point 343 °C [3]

Flash Point 160 °C (Closed Cup)

Density 0.861 g/cm³ at 20 °C

Solubility
Insoluble in water; soluble in

ethanol, ether, and acetone

Refractive Index n20/D 1.443 (lit.)

Synthesis of Butyl Stearate
The primary method for synthesizing butyl stearate is the Fischer esterification of stearic acid

with n-butanol, typically in the presence of an acid catalyst. This reaction is a reversible

process where water is removed to drive the equilibrium towards the product.

Logical Workflow for Butyl Stearate Synthesis
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Caption: Synthesis and purification workflow for butyl stearate.

Experimental Protocols
Protocol 1: Synthesis via Acid-Catalyzed Esterification
This protocol describes a common laboratory-scale synthesis of butyl stearate using sulfuric

acid as a catalyst.

Materials:

Stearic Acid (100 g)

n-Butanol (65 kg)

Concentrated Sulfuric Acid (0.1 kg)

Sodium Bicarbonate solution (5% w/v)

Anhydrous Magnesium Sulfate

Reaction kettle/three-necked flask equipped with a mechanical stirrer, thermometer, and a

Dean-Stark apparatus with a condenser.
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Procedure:

Reaction Setup: To the reaction kettle, add stearic acid, n-butanol, and concentrated sulfuric

acid.

Esterification: Heat the mixture to boiling while stirring continuously. The reaction

temperature should be maintained to ensure a steady reflux. Water produced during the

reaction will be collected in the oil-water separator of the Dean-Stark apparatus.

Reaction Monitoring: Continue the reaction until no more water is generated and collected,

which indicates the completion of the esterification.

Cooling and Neutralization: Stop heating and allow the mixture to cool to room temperature.

Transfer the crude product to a separatory funnel and wash it with a 5% sodium bicarbonate

solution to neutralize the acidic catalyst. Repeat the washing with deionized water until the

aqueous layer is neutral.

Drying: Dry the organic layer over anhydrous magnesium sulfate and filter to remove the

drying agent.

Purification: Remove the excess n-butanol and purify the butyl stearate by vacuum

distillation to yield the final product. The highest yield (99%) has been reported at 65 °C with

a stearic acid to 1-butanol molar ratio of 1:15 and sulfuric acid as the catalyst.

Protocol 2: Analysis by Gas Chromatography-Mass
Spectrometry (GC-MS)
GC-MS is a powerful technique for assessing the purity of butyl stearate and identifying

potential impurities such as unreacted starting materials.

Materials & Equipment:

Butyl stearate sample

Hexane (GC grade)

Internal standard (e.g., methyl heptadecanoate)
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Gas chromatograph with a mass spectrometer detector (GC-MS)

Capillary column (e.g., HP-5MS or equivalent)

Procedure:

Sample Preparation: Prepare a solution of the butyl stearate sample in hexane at a

concentration of approximately 1 mg/mL. Add a known concentration of the internal

standard.

GC-MS Instrument Setup:

Injector: Set to 200°C in splitless mode.

Carrier Gas: Helium at a flow rate of 1 mL/min.

Oven Temperature Program: Start at 90°C, hold for 1 minute; ramp to 150°C at 12°C/min,

hold for 1 minute; ramp to 210°C at 2°C/min, hold for 3 minutes.

MS Interface Temperature: 210°C.

Injection and Analysis: Inject 1 µL of the prepared sample into the GC-MS system.

Data Acquisition and Analysis: Acquire the data over the appropriate mass range (e.g., m/z

50-400). Identify the butyl stearate peak based on its retention time and mass spectrum.

Quantify the purity by comparing the peak area of butyl stearate to that of the internal

standard and any identified impurities.

Applications in Research and Development
Butyl stearate's unique properties make it a valuable component in various specialized

applications:

Cosmetics and Personal Care: It functions as an emollient, skin-conditioning agent, and

plasticizer in formulations like creams, lotions, and nail varnishes. Its low viscosity and non-

greasy feel are highly desirable in topical products.
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Pharmaceuticals: Used as an emollient in medicinal creams and ointments due to its skin-

friendly properties.

Industrial Applications: It serves as a lubricant in metalworking, a plasticizer for polymers like

PVC, and a solvent for dyes.

Safety and Handling
Butyl stearate is classified as causing skin and serious eye irritation.

Handling: Use in a well-ventilated area or under a fume hood. Wear appropriate personal

protective equipment (PPE), including safety goggles and chemical-resistant gloves. Avoid

contact with skin, eyes, and clothing.

Storage: Store in a cool, dry place away from heat and direct sunlight. Keep containers

tightly closed.

First Aid: In case of eye contact, rinse cautiously with water for several minutes. For skin

contact, wash with plenty of water. If inhaled, move to fresh air. Seek medical attention if

irritation persists.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1677921#butyl-stearate-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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